molecular formula C19H18N2O4S B8715098 2-(2-(3,4-Diethoxyphenyl)thiazol-4-yl)isonicotinic acid

2-(2-(3,4-Diethoxyphenyl)thiazol-4-yl)isonicotinic acid

Cat. No.: B8715098
M. Wt: 370.4 g/mol
InChI Key: FXXWXPHZKNKEMD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(2-(3,4-Diethoxyphenyl)thiazol-4-yl)isonicotinic acid is a useful research compound. Its molecular formula is C19H18N2O4S and its molecular weight is 370.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C19H18N2O4S

Molecular Weight

370.4 g/mol

IUPAC Name

2-[2-(3,4-diethoxyphenyl)-1,3-thiazol-4-yl]pyridine-4-carboxylic acid

InChI

InChI=1S/C19H18N2O4S/c1-3-24-16-6-5-12(10-17(16)25-4-2)18-21-15(11-26-18)14-9-13(19(22)23)7-8-20-14/h5-11H,3-4H2,1-2H3,(H,22,23)

InChI Key

FXXWXPHZKNKEMD-UHFFFAOYSA-N

Canonical SMILES

CCOC1=C(C=C(C=C1)C2=NC(=CS2)C3=NC=CC(=C3)C(=O)O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 500 mg of 2-(3,4-diethoxyphenyl)-4-(4-cyano-pyridyl)thiazole, 20 ml of ethanol and 17 ml of a 4% aqueous sodium hydroxide solution was refluxed for 16 hours with heating. The reaction mixture was allowed to stand. Then, 200 ml of water was added thereto. The mixture was extracted with 80 ml of dichromethane two times. The aqueous layer was made acidic (pH=about 3) with concentrated hydrochloric acid and extracted with 150 ml of ethyl acetate three times. The ethyl acetate layer was dried over anhydrous sodium sulfate and concentrated. The residue was recrystallized from ethyl acetate to obtain 290 mg of 2-(3,4-diethoxyphenyl)-4-(4-carboxy-2-pyridyl)thiazole.
Name
2-(3,4-diethoxyphenyl)-4-(4-cyano-pyridyl)thiazole
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step Two

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